ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate

• IUPAC Name: ethyl 4-[4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoylamino]benzoate
• InChI: InChI=1S/C22H23N3O5/c1-3-29-22(27)15-10-12-17(13-11-15)23-19(26)8-5-9-20-24-21(25-30-20)16-6-4-7-18(14-16)28-2/h4,6-7,10-14H,3,5,8-9H2,1-2H3,(H,23,26)
• InChI Key: SRRNRQTWHWPUNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCCC2=NC(=NO2)C3=CC(=CC=C3)OC
• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol

Description

Ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate, also known as EMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMB is a member of the oxadiazole family, which is known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate is not fully understood. However, it is believed to act through multiple pathways, including the inhibition of protein synthesis, DNA damage, and the modulation of cell signaling pathways. ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been found to inhibit the activity of ribosomes, which are responsible for protein synthesis. It also induces DNA damage by generating reactive oxygen species. Furthermore, ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been shown to modulate cell signaling pathways, such as the MAPK and NF-κB pathways, which are involved in inflammation and cell survival.
Biochemical and Physiological Effects:
ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate also reduces oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. In addition, ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

Ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to be non-toxic and well-tolerated in animal studies. However, there are also limitations to using ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate in lab experiments. It has low solubility in water, which may limit its use in certain experiments. In addition, more research is needed to fully understand the mechanism of action and potential side effects of ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate.

Future Directions

There are several future directions for research on ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate. One area of interest is its potential use in combination with other drugs for cancer treatment. ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been shown to enhance the efficacy of chemotherapy drugs in animal studies. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been found to reduce oxidative stress and inflammation in the brain, which may be beneficial in these diseases. Furthermore, more research is needed to fully understand the mechanism of action of ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate and its potential side effects.

Synthesis Methods

Ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate can be synthesized through a multi-step process involving the reaction of 3-methoxyphenyl hydrazine with ethyl 4-(chloroformyl)benzoate, followed by the reaction with 4-(aminobutyl)guanidine and finally with 1,2,4-oxadiazole-5-carboxylic acid. The final product is a white crystalline powder with a melting point of 144-146°C.

Scientific Research Applications

Ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been studied extensively for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also exhibits anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. In addition, ethyl 4-(4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzoate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.